Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C16H16N4O3S/c1-3-20-11(7-9-18-20)14(21)19-12-10-6-5-8-17-15(10)24-13(12)16(22)23-4-2/h5-9H,3-4H2,1-2H3,(H,19,21)
• InChI Key: OTLBBZCGUWLFRX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(=O)NC2=C(SC3=C2C=CC=N3)C(=O)OCC
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate is a complex organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by the presence of a ring structure containing at least one atom other than carbon

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate typically involves multi-step organic reactions. One common method starts with the preparation of the thieno[2,3-b]pyridine core, followed by the introduction of the ethylpyrazole moiety. The reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and automated systems can further enhance the scalability and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

The reactions mentioned above typically require specific reagents and conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Thieno[2,3-b]pyridine derivatives: These compounds share the same core structure and exhibit similar biological activities.

Pyrazole derivatives: These compounds contain the pyrazole moiety and are known for their diverse pharmacological properties.

Uniqueness

Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.